Cas no 2172524-67-1 (1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride)

• Product Name: 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride
• CAS No: 2172524-67-1
• MF: C₇H₉ClF₃N₃O₂S
• MW: 291.678469419479
• CID: 6022107
• PubChem ID: 165870611
• Update Time: 2025-06-09

1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride
• [1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methanesulfonyl chloride
• 2172524-67-1
• EN300-1278164

• Inchi： 1S/C7H9ClF3N3O2S/c1-2-3-14-6(7(9,10)11)5(12-13-14)4-17(8,15)16/h2-4H2,1H3
• InChI Key： CTYPPTODVAYBBZ-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(C(F)(F)F)N(CCC)N=N1)(=O)=O

Computed Properties

• Exact Mass: 291.0056099g/mol
• Monoisotopic Mass: 291.0056099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride

Introduction to 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride (CAS No. 2172524-67-1)

1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential applications. This compound, identified by its CAS number 2172524-67-1, belongs to a class of molecules that incorporate a trifluoromethyl group, which is well-known for enhancing the metabolic stability and binding affinity of drug candidates. The presence of a propyl chain and a triazol ring further contributes to its complex pharmacophoric properties, making it a promising candidate for further exploration in drug discovery.

The trifluoromethyl group is particularly noteworthy in medicinal chemistry as it can influence the electronic properties of a molecule, leading to improved bioavailability and reduced susceptibility to metabolic degradation. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents. The incorporation of such groups into drug molecules often results in enhanced binding interactions with biological targets, thereby increasing the efficacy of the therapeutic agent.

Additionally, the triazol ring in 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride contributes to the compound's stability and flexibility, allowing it to adopt multiple conformations that may optimize its interaction with biological receptors. Triazoles have been widely used in pharmaceuticals due to their ability to form stable heterocyclic structures that can mimic natural biomolecules. This structural motif has been successfully employed in the development of antifungal agents, antiviral drugs, and even in materials science applications.

The sulfonyl chloride functional group at the 4-position of the triazol ring adds another layer of reactivity to the molecule. Sulfonyl chlorides are known for their ability to participate in nucleophilic substitution reactions, making them valuable intermediates in organic synthesis. This reactivity can be exploited to modify the compound further or to introduce it into larger molecular frameworks during drug development processes. The combination of these structural elements—propyl chain, trifluoromethyl group, triazol ring, and sulfonyl chloride—makes 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride a versatile building block for medicinal chemists.

Recent research has highlighted the importance of fluorinated compounds in modern drug design. The trifluoromethyl group, in particular, has been shown to improve pharmacokinetic properties such as solubility and lipophilicity. Studies have demonstrated that molecules containing trifluoromethyl groups often exhibit higher metabolic stability and longer half-lives in vivo. This has led to increased interest in developing new synthetic methods for incorporating trifluoromethyl groups into drug candidates efficiently.

In the context of 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride, researchers have been exploring its potential as an intermediate for synthesizing more complex molecules with therapeutic applications. The sulfonyl chloride moiety allows for further functionalization through reactions such as amidation or alkylation, enabling the creation of novel derivatives with tailored pharmacological properties. Such modifications are crucial for optimizing drug candidates during preclinical and clinical development.

The propyl chain in this compound may also contribute to its pharmacological activity by influencing membrane permeability and binding interactions with biological targets. Propyl-substituted molecules are often found in approved drugs due to their balance of lipophilicity and solubility. This makes 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride an attractive candidate for further investigation as a lead compound or intermediate in drug discovery programs.

Advances in computational chemistry have also played a significant role in understanding the potential of 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride. Molecular modeling studies have been used to predict how this compound might interact with various biological targets at the atomic level. These simulations can help identify key binding sites and optimize the structure for improved efficacy and reduced side effects. By leveraging computational tools alongside experimental data, researchers can accelerate the process of drug discovery significantly.

The synthesis of 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride presents unique challenges due to its complex structure but also offers opportunities for innovation in synthetic methodology. Recent developments in transition metal-catalyzed reactions have enabled more efficient routes to constructing heterocyclic frameworks like the triazol ring. These advances have made it possible to produce complex molecules with higher yields and purities than traditional synthetic approaches.

In conclusion, 1-propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanesulfonyl chloride (CAS No. 2172524-67) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features—combining a propyl chain, trifluoromethyl group, triazol ring,and sulfonyl chloride moiety—make it a versatile tool for medicinal chemists seeking to develop novel therapeutic agents. Ongoing research continues to uncover new applications for this compound and related derivatives, highlighting its importance as both an intermediate and a lead compound in drug discovery efforts.